Cas no 220131-58-8 (1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester)

• Product Name: 1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester
• CAS No: 220131-58-8
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 243823
• PubChem ID: 572731
• Update Time: 2025-04-19

1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylicacid, 5-amino-4-cyano-, ethyl ester
• 5-Amino-4-cyano-1- ethoxycarbonylpyrazole
• ethyl 5-amino-4-cyanopyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylicacid,5-amino-4-cyano-,ethylester(9CI)
• FT-0695657
• 220131-58-8
• SR-01000452922
• 1H-Pyrazole-1-carboxylic acid, 5-amino-4-cyano-, ethyl ester
• SR-01000452922-1
• Ethyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate
• HMS1547E17
• 5-AMINO-4-CYANO-1-ETHOXYCARBONYLPYRAZOLE
• TimTec1_004681
• DTXSID10341390
• Ethyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate #
• AKOS001739820
• YTUIXXYRESZOKC-UHFFFAOYSA-N

• Inchi： 1S/C7H8N4O2/c1-2-13-7(12)11-6(9)5(3-8)4-10-11/h4H,2,9H2,1H3
• InChI Key： YTUIXXYRESZOKC-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C(=C(C#N)C=N1)N)=O

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.9Ų